Cas no 769944-39-0 (2-(4-Chlorophenyl)piperazine-1-carboxylic Acid tert-Butyl Ester)

• Product Name: 2-(4-Chlorophenyl)piperazine-1-carboxylic Acid tert-Butyl Ester
• CAS No: 769944-39-0
• MF: C₁₅H₂₁ClN₂O₂
• MW: 296.792443037033
• MDL: MFCD08275679
• CID: 551277
• PubChem ID: 44558599
• Update Time: 2025-06-09

2-(4-Chlorophenyl)piperazine-1-carboxylic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• 1-Boc-2-(4-Chlorophenyl)piperazine
• 1-Piperazinecarboxylicacid, 2-(4-chlorophenyl)-, 1,1-dimethylethyl ester
• 2-(4-Chlorophenyl)piperazine-1-carboxylic acid tert-butyl ester
• tert-Butyl 2-(4-chlorophenyl)piperazine-1-carboxylate
• 2-(2-HYDROXY-1,1,1,3,3,3-HEXAFLUOROPROPYL)-1-NAPHTHOL
• 4-(tert-Butoxycarbonyl)-3-(4-chlorophenyl)piperazine
• BYPYEMNCKKTEFT-UHFFFAOYSA-N
• AB44796
• 1-N-Boc-2-(4-chlorophenyl)piperazine
• AX8062243
• AB0026654
• ST2419911
• W8368
• A838935
• t-Butyl 2-(4-chlorophenyl)piperazine-1-carboxylate
• 4-(tert-Butoxycarbonyl)-3-(4-chlorophenyl)piper
• (R)-2-(4-CHLORO-PHENYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• AB46341
• FT-0657943
• AB46344
• CS-W006836
• tert-butyl2-(4-chlorophenyl)piperazine-1-carboxylate
• DTXSID50659466
• SCHEMBL1673503
• AKOS015911185
• 2-(4-Chlorophenyl)piperazine-1-carboxylic acid tert-. butyl ester
• 769944-39-0
• DS-10217
• 1240583-31-6
• 2-(4-Chlorophenyl)piperazine-1-carboxylic acid tert-butyl ester, AldrichCPR
• SY109807
• (S)-2-(4-CHLORO-PHENYL)-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• AMY41591
• MFCD08275679
• 1240588-36-6
• EN300-1878927
• 2-(4-Chlorophenyl)piperazine-1-carboxylic Acid tert-Butyl Ester

• MDL： MFCD08275679
• Inchi： 1S/C15H21ClN2O2/c1-15(2,3)20-14(19)18-9-8-17-10-13(18)11-4-6-12(16)7-5-11/h4-7,13,17H,8-10H2,1-3H3
• InChI Key： BYPYEMNCKKTEFT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1CNCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 296.12900
• Monoisotopic Mass: 296.129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 2.6

Experimental Properties

• Density: 1.155
• Boiling Point: 401.2°C at 760 mmHg
• Flash Point: 196.4°C
• Refractive Index: 1.531
• PSA: 41.57000
• LogP: 3.48810

2-(4-Chlorophenyl)piperazine-1-carboxylic Acid tert-Butyl Ester Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-(4-Chlorophenyl)piperazine-1-carboxylic Acid tert-Butyl Ester

Recent Advances in the Study of 2-(4-Chlorophenyl)piperazine-1-carboxylic Acid tert-Butyl Ester (CAS: 769944-39-0)

The compound 2-(4-Chlorophenyl)piperazine-1-carboxylic Acid tert-Butyl Ester (CAS: 769944-39-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperazine core and tert-butyl ester group, serves as a crucial intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of central nervous system (CNS) agents and antimicrobial therapeutics. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and emerging therapeutic potentials.

Recent literature has emphasized the role of 2-(4-Chlorophenyl)piperazine-1-carboxylic Acid tert-Butyl Ester as a versatile building block in medicinal chemistry. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its use in the synthesis of novel serotonin receptor modulators. The compound's piperazine moiety facilitates interactions with neurotransmitter receptors, making it a valuable scaffold for CNS drug development. Furthermore, its tert-butyl ester group enhances solubility and stability, which are critical factors in pharmacokinetic optimization. These properties have spurred interest in its application for designing next-generation antipsychotics and antidepressants.

In addition to its CNS applications, recent investigations have explored the antimicrobial potential of derivatives synthesized from 2-(4-Chlorophenyl)piperazine-1-carboxylic Acid tert-Butyl Ester. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that structural modifications of this compound yielded analogs with significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its promise as a lead for novel antibiotic development. These findings underscore the compound's dual utility in both neurological and infectious disease research.

The synthetic pathways for 2-(4-Chlorophenyl)piperazine-1-carboxylic Acid tert-Butyl Ester have also been optimized in recent years. A 2023 paper in Organic Process Research & Development detailed a scalable, high-yield synthesis method that reduces production costs and environmental impact. The improved protocol employs green chemistry principles, such as catalyst recycling and solvent minimization, aligning with the pharmaceutical industry's growing emphasis on sustainable practices. This advancement not only enhances the compound's accessibility for research but also positions it as a viable candidate for large-scale pharmaceutical manufacturing.

Looking ahead, researchers are investigating the compound's potential in targeted drug delivery systems. Preliminary data from a 2024 study in Molecular Pharmaceutics suggest that 2-(4-Chlorophenyl)piperazine-1-carboxylic Acid tert-Butyl Ester can be conjugated with nanoparticles to enhance blood-brain barrier penetration. This application could revolutionize the treatment of neurological disorders by improving drug bioavailability and reducing systemic side effects. As these studies progress, the compound's role in advancing precision medicine is expected to expand significantly.

In conclusion, 2-(4-Chlorophenyl)piperazine-1-carboxylic Acid tert-Butyl Ester (CAS: 769944-39-0) represents a multifaceted tool in modern drug discovery. Its applications span from CNS therapeutics to antimicrobial agents, supported by recent advancements in synthetic chemistry and drug delivery technologies. As research continues to uncover new dimensions of its utility, this compound is poised to make substantial contributions to the development of innovative pharmaceutical solutions. Future studies should focus on elucidating its structure-activity relationships and exploring its potential in combination therapies.